molecular formula C8H6Cl2O3 B8310678 2,6-Dichloro-4-(hydroxymethyl)benzoic acid

2,6-Dichloro-4-(hydroxymethyl)benzoic acid

Cat. No.: B8310678
M. Wt: 221.03 g/mol
InChI Key: YHWBSZXXIOUGGB-UHFFFAOYSA-N
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Description

2,6-Dichloro-4-(hydroxymethyl)benzoic acid is a useful research compound. Its molecular formula is C8H6Cl2O3 and its molecular weight is 221.03 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H6Cl2O3

Molecular Weight

221.03 g/mol

IUPAC Name

2,6-dichloro-4-(hydroxymethyl)benzoic acid

InChI

InChI=1S/C8H6Cl2O3/c9-5-1-4(3-11)2-6(10)7(5)8(12)13/h1-2,11H,3H2,(H,12,13)

InChI Key

YHWBSZXXIOUGGB-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1Cl)C(=O)O)Cl)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of methyl 2,6-dichloro-4-(hydroxymethyl)benzoate (5.3 g, 22 mmol) in pyridine (20 mL) was treated with anhydrous lithium iodide (9 g, 67 mmol). The resulting reaction mixture was heated to reflux for 5 hours, cooled to room temperature and concentrated under vacuum. The residue was diluted with water and acidified with dilute hydrochloric acid (pH 2-3) and partitioned with ethyl acetate. The combined organic layer was washed with brine, dried over sodium sulfate, concentrated and the residue obtained upon triturating with diethyl ether afforded 2,6-dichloro-4-(hydroxymethyl)benzoic acid as a pale yellow solid (3.5 g, 70%).
Name
methyl 2,6-dichloro-4-(hydroxymethyl)benzoate
Quantity
5.3 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
9 g
Type
reactant
Reaction Step Two

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